Cas no 941902-86-9 (N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)sulfanylpropanamide)

N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)sulfanylpropanamide is a structurally complex benzothiazole derivative with potential applications in medicinal chemistry and biochemical research. The compound features a benzothiazole core substituted with dimethoxy groups, enhancing its electronic properties and binding affinity. The 4-methoxyphenylsulfanylpropanamide moiety introduces additional steric and electronic modulation, which may influence interactions with biological targets. This molecule is of interest due to its potential as a scaffold for developing enzyme inhibitors or receptor modulators. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in drug discovery. The presence of sulfur and ether linkages contributes to its stability and solubility profile, facilitating experimental handling.
N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)sulfanylpropanamide structure
941902-86-9 structure
Product Name:N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)sulfanylpropanamide
CAS No:941902-86-9
MF:C19H20N2O4S2
MW:404.503102302551
CID:5499491
Update Time:2025-11-06

N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)sulfanylpropanamide
    • Inchi: 1S/C19H20N2O4S2/c1-23-12-4-6-13(7-5-12)26-9-8-18(22)21-19-20-14-10-15(24-2)16(25-3)11-17(14)27-19/h4-7,10-11H,8-9H2,1-3H3,(H,20,21,22)
    • InChI Key: CRQYGYNULFJHFR-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2=CC(OC)=C(OC)C=C2S1)(=O)CCSC1=CC=C(OC)C=C1

N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)sulfanylpropanamide Pricemore >>

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Additional information on N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)sulfanylpropanamide

Comprehensive Overview of N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)sulfanylpropanamide (CAS No. 941902-86-9)

N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)sulfanylpropanamide, with the CAS number 941902-86-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of multiple methoxy groups and a sulfanylpropanamide moiety in its structure enhances its potential for interactions with biological targets, making it a subject of interest in drug discovery and development.

Researchers have explored the applications of N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)sulfanylpropanamide in various therapeutic areas, including neurodegenerative diseases and cancer. The compound's unique structure allows it to modulate specific enzymatic pathways, which is crucial for targeting diseases like Alzheimer's and Parkinson's. Its benzothiazole core is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs, highlighting its pharmacological relevance.

In recent years, the demand for CAS 941902-86-9 has increased due to its potential in high-throughput screening and medicinal chemistry. Scientists are particularly interested in its structure-activity relationship (SAR), which helps in optimizing its efficacy and reducing side effects. The compound's solubility and stability under physiological conditions are also critical factors being studied to enhance its bioavailability.

Another area of interest is the compound's role in oxidative stress mitigation. With growing awareness of the impact of oxidative stress on chronic diseases, N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)sulfanylpropanamide is being investigated for its antioxidant properties. Preliminary studies suggest that it may help in scavenging free radicals, thereby protecting cells from damage. This aligns with the current trend of developing neuroprotective agents and anti-aging compounds.

The synthesis of CAS 941902-86-9 involves multi-step organic reactions, including amide coupling and sulfanylation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced techniques like HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its suitability for research and potential clinical applications.

From a commercial perspective, N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)sulfanylpropanamide is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as raw material costs and manufacturing complexity. Researchers often seek custom synthesis services to obtain derivatives of this compound for tailored studies.

In conclusion, CAS 941902-86-9 represents a promising candidate for further exploration in drug development and biochemical research. Its multifaceted applications, from neurodegenerative disease treatment to antioxidant therapy, underscore its versatility. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing health challenges of our time.

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